![molecular formula C10H20Cl2N2O B6219839 1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride CAS No. 2751621-44-8](/img/new.no-structure.jpg)
1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride
Overview
Description
1-{1,8-Diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride is a chemical compound with a unique spirocyclic structure. This compound is of significant interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride typically involves the formation of the spirocyclic core followed by functional group modifications. One common synthetic route includes the cyclization of appropriate precursors under controlled conditions to form the spirocyclic structure. The reaction conditions often involve the use of specific catalysts and solvents to facilitate the cyclization process .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as recrystallization and purification to obtain the final product in its dihydrochloride form .
Chemical Reactions Analysis
Types of Reactions
1-{1,8-Diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.
Substitution: The compound can undergo substitution reactions where specific atoms or groups are replaced by others.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH to ensure the desired transformations .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines .
Scientific Research Applications
1-{1,8-Diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor modulation.
Medicine: It has potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.
Industry: The compound is used in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes or modulate receptor activity, leading to changes in cellular processes. The exact pathways involved depend on the specific biological context and the compound’s structure .
Comparison with Similar Compounds
Similar Compounds
2,8-Diazaspiro[4.5]decan-1-one derivatives: These compounds share a similar spirocyclic core but differ in their functional groups and biological activities.
TYK2/JAK1 inhibitors: Compounds with similar structures have been identified as selective inhibitors of TYK2 and JAK1, which are important in immune regulation.
Uniqueness
1-{1,8-Diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride is unique due to its specific spirocyclic structure and the presence of the ethanone group. This combination of features contributes to its distinct chemical reactivity and potential biological activities .
Properties
CAS No. |
2751621-44-8 |
|---|---|
Molecular Formula |
C10H20Cl2N2O |
Molecular Weight |
255.2 |
Purity |
0 |
Origin of Product |
United States |
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